Cas no 1896591-52-8 (4-Bromo-6-(tert-butyl)pyridazin-3(2H)-one)

• Product Name: 4-Bromo-6-(tert-butyl)pyridazin-3(2H)-one
• CAS No: 1896591-52-8
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 4779593
• Update Time: 2025-10-30

4-Bromo-6-(tert-butyl)pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(tert-butyl)pyridazin-3(2H)-one
• F51994

• Inchi： 1S/C8H11BrN2O/c1-8(2,3)6-4-5(9)7(12)11-10-6/h4H,1-3H3,(H,11,12)
• InChI Key： GREALIJBUSSMSR-UHFFFAOYSA-N
• SMILES： BrC1C(NN=C(C=1)C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 273
• XLogP3: 1.9
• Topological Polar Surface Area: 41.5

Additional information on 4-Bromo-6-(tert-butyl)pyridazin-3(2H)-one

4-Bromo-6-(tert-butyl)pyridazin-3(2H)-one (CAS No. 1896591-52-8): A Comprehensive Overview

4-Bromo-6-(tert-butyl)pyridazin-3(2H)-one (CAS No. 1896591-52-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and properties, has garnered attention for its role in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and application of 4-Bromo-6-(tert-butyl)pyridazin-3(2H)-one.

Chemical Structure and Properties

4-Bromo-6-(tert-butyl)pyridazin-3(2H)-one is a brominated pyridazine derivative with a tert-butyl substituent. The compound features a pyridazine ring with a bromine atom at the 4-position and a tert-butyl group at the 6-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The bromine atom enhances the compound's reactivity and can be used as a handle for further derivatization, while the tert-butyl group provides steric hindrance and stability.

The molecular formula of 4-Bromo-6-(tert-butyl)pyridazin-3(2H)-one is C₁₀H₁₃BrN₂O, with a molecular weight of approximately 247.13 g/mol. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is around 170-172°C.

Synthesis Methods

The synthesis of 4-Bromo-6-(tert-butyl)pyridazin-3(2H)-one has been reported using various methodologies. One common approach involves the cyclization of an appropriate precursor followed by bromination. For instance, the reaction of 2-amino-5-bromobenzoic acid with tert-butyl acrylate in the presence of a base can yield the desired pyridazine derivative. Subsequent cyclization under appropriate conditions results in the formation of 4-Bromo-6-(tert-butyl)pyridazin-3(2H)-one.

An alternative synthetic route involves the condensation of tert-butyl acetonitrile with 4-bromopyridazine followed by hydrolysis to form the final product. This method offers high yields and good purity, making it suitable for large-scale production.

Biological Activities and Applications

4-Bromo-6-(tert-butyl)pyridazin-3(2H)-one has shown promising biological activities that make it an attractive candidate for drug development. Recent studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in disease pathways.

In one notable study, researchers investigated the inhibitory effects of 4-Bromo-6-(tert-butyl)pyridazin-3(2H)-one on kinases involved in cancer progression. The compound exhibited selective inhibition of specific kinases, leading to reduced cell proliferation and increased apoptosis in cancer cell lines. These findings suggest that 4-Bromo-6-(tert-butyl)pyridazin-3(2H)-one could be developed into an effective anticancer agent.

Beyond cancer research, 4-Bromo-6-(tert-butyl)pyridazin-3(2H)-one has also shown potential in neurodegenerative diseases. Studies have indicated that the compound can modulate neurotransmitter systems and reduce neuroinflammation, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results for 4-Bromo-6-(tert-butyl)pyridazin-3(2H)-one have led to increased interest in its clinical evaluation. Several Phase I clinical trials are currently underway to assess the safety and pharmacokinetics of the compound in human subjects. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

If these early trials continue to show positive outcomes, further Phase II and III trials will be conducted to evaluate the efficacy of 4-Bromo-6-(tert-butyl)pyridazin-3(2H)-one in specific patient populations. The ultimate goal is to bring this compound to market as a novel therapeutic agent for various diseases.

Conclusion

4-Bromo-6-(tert-butyl)pyridazin-3(2H)-one, with its unique chemical structure and promising biological activities, represents a valuable addition to the arsenal of compounds being explored for medicinal applications. Ongoing research continues to uncover new potential uses for this compound, particularly in cancer therapy and neurodegenerative diseases. As clinical trials progress, it is hoped that this compound will contribute significantly to improving patient outcomes and advancing medical science.